Cas no 1805552-24-2 (5-Bromo-4-hydroxy-2-(trifluoromethoxy)aniline)

• Product Name: 5-Bromo-4-hydroxy-2-(trifluoromethoxy)aniline
• CAS No: 1805552-24-2
• MF: C₇H₅BrF₃NO₂
• MW: 272.019311666489
• CID: 4970545
• Update Time: 2023-08-24

5-Bromo-4-hydroxy-2-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-hydroxy-2-(trifluoromethoxy)aniline

• Inchi： 1S/C7H5BrF3NO2/c8-3-1-4(12)6(2-5(3)13)14-7(9,10)11/h1-2,13H,12H2
• InChI Key： OECYPVATIPEZJM-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)N)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• XLogP3: 2.8
• Topological Polar Surface Area: 55.5